Stauprimide

• CAS No.: 154589-96-5
• Product Name: Stauprimide
• Molecular Formula: C35H28N4O5
• Molecular Weight: 584.63
• IUPAC Name: N-[(2S,3R,4R,6R)-3-methoxy-2-methyl-16,18-dioxo-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-4-yl]-N-methylbenzamide
• Standard InChI: InChI=1S/C35H28N4O5/c1-35-31(43-3)23(37(2)34(42)18-11-5-4-6-12-18)17-24(44-35)38-21-15-9-7-13-19(21)25-27-28(33(41)36-32(27)40)26-20-14-8-10-16-22(20)39(35)30(26)29(25)38/h4-16,23-24,31H,17H2,1-3H3,(H,36,40,41)/t23-,24-,31-,35+/m1/s1
• Standard InChIKey: MQCCJEYZKWZQHU-MPRCCEKMSA-N
• SMILES: CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
• Appearance: Solid powder
• Description: Stauprimide is a selective inhibitor of protein kinase C. It interacts with the NME2 (PUF) transcription factor to down-regulate c-Myc expression, which leads to differentiation of stem cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Stauprimide; N-Benzoyl-7-oxostaurosporine
• Reference: 1: Bouvard C, Lim SM, Ludka J, Yazdani N, Woods AK, Chatterjee AK, Schultz PG, Zhu S. Small molecule selectively suppresses MYC transcription in cancer cells. Proc Natl Acad Sci U S A. 2017 Mar 28;114(13):3497-3502. doi: 10.1073/pnas.1702663114. Epub 2017 Mar 14. PubMed PMID: 28292893; PubMed Central PMCID: PMC5380033.; 2: Gallala H, Winter J, Veit N, Nowak M, Perner S, Courts C, Kraus D, Janzen V, Probstmeier R. Staurosporine analogs promote distinct patterns of process outgrowth and polyploidy in small cell lung carcinoma cells. Tumour Biol. 2015 Apr;36(4):2725-35. doi: 10.1007/s13277-014-2897-6. Epub 2014 Dec 7. PubMed PMID: 25487614.; 3: Tahamtani Y, Azarnia M, Farrokhi A, Moradmand A, Mirshahvaladi S, Aghdami N, Baharvand H. Stauprimide Priming of Human Embryonic Stem Cells toward Definitive Endoderm. Cell J. 2014 Feb 3;16(1):63-72. Epub 2014 Feb 3. PubMed PMID: 24518969; PubMed Central PMCID: PMC3933440.; 4: Tahamtani Y, Azarnia M, Farrokhi A, Sharifi-Zarchi A, Aghdami N, Baharvand H. Treatment of human embryonic stem cells with different combinations of priming and inducing factors toward definitive endoderm. Stem Cells Dev. 2013 May 1;22(9):1419-32. doi: 10.1089/scd.2012.0453. Epub 2013 Feb 1. PubMed PMID: 23249309.; 5: Zhu S, Wurdak H, Wang J, Lyssiotis CA, Peters EC, Cho CY, Wu X, Schultz PG. A small molecule primes embryonic stem cells for differentiation. Cell Stem Cell. 2009 May 8;4(5):416-26. doi: 10.1016/j.stem.2009.04.001. PubMed PMID: 19427291.
• PubChem Compound: 46245328
• Last Modified: Nov 11 2021